Cas no 2639415-17-9 (4-(tert-butoxy)carbonyl-3-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid)

• Product Name: 4-(tert-butoxy)carbonyl-3-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid
• CAS No: 2639415-17-9
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 5641078
• PubChem ID: 165902794
• Update Time: 2025-10-30

4-(tert-butoxy)carbonyl-3-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(tert-butoxy)carbonyl]-3-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid
• EN300-27782869
• 2639415-17-9
• 4-(tert-butoxy)carbonyl-3-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid

• Inchi： 1S/C15H19NO5/c1-9-8-20-12-7-10(13(17)18)5-6-11(12)16(9)14(19)21-15(2,3)4/h5-7,9H,8H2,1-4H3,(H,17,18)
• InChI Key： WGCWZDHJEMBPGH-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=O)O)C=CC=2N(C(=O)OC(C)(C)C)C(C)C1

Computed Properties

• Exact Mass: 293.12632271g/mol
• Monoisotopic Mass: 293.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76.1Ų

Additional information on 4-(tert-butoxy)carbonyl-3-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid

4-(tert-butoxy)carbonyl-3-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid: A Novel Compound with Potential in Pharmaceutical Applications

4-(tert-butoxy)carbonyl-3-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid, with the CAS number 2639415-17-9, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of 1,4-benzoxazines, which are known for their diverse biological activities and structural versatility. The unique combination of functional groups in this molecule, including the tert-butoxy group and the 3-methyl substituent, contributes to its potential applications in drug development and therapeutic research.

Recent studies have highlighted the importance of 1,4-benzoxazine derivatives in the design of novel pharmaceutical agents. These compounds are particularly attractive due to their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The 7-carboxylic acid moiety in 4-(tert-butoxy)carbonyl-3-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid plays a critical role in its pharmacological profile, offering opportunities for further modification to enhance potency and selectivity.

One of the key advantages of 4-(tert-butoxy)carbonyl-3-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid is its structural flexibility. The 3,4-dihydro configuration allows for the incorporation of diverse substituents, enabling the synthesis of a wide range of derivatives with tailored biological activities. This structural adaptability is particularly valuable in the development of drugs targeting complex diseases such as cancer, neurodegenerative disorders, and metabolic syndromes.

Recent research has demonstrated the potential of 1,4-benzoxazine derivatives in the treatment of inflammatory conditions. A 2023 study published in Journal of Medicinal Chemistry reported that compounds similar to 4-(tert-butoxy)carbonyl-3-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid exhibited significant anti-inflammatory effects by inhibiting the activation of NF-κB pathways. This finding underscores the importance of further exploring the pharmacological potential of this compound in the context of inflammatory diseases.

The tert-butoxy group in 4-(tert-butoxy)carbonyl-3-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid contributes to its stability and solubility properties. This functional group is known to enhance the metabolic stability of pharmaceutical compounds, which is crucial for ensuring the efficacy of drugs in vivo. Additionally, the 3-methyl substituent may influence the compound's interactions with biological targets, potentially modulating its pharmacological activity.

Advancements in synthetic methodologies have enabled the efficient preparation of 4-(tert-butoxy)carbonyl-3-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid. Modern techniques such as catalytic asymmetric synthesis and microwave-assisted reactions have been employed to achieve high yields and purity levels. These synthetic approaches are essential for the large-scale production of this compound, which is necessary for preclinical and clinical studies.

The biological activity of 4-(tert-butoxy)carbonyl-3-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid has been investigated in various in vitro and in vivo models. Preliminary studies suggest that this compound may exhibit antioxidant properties, which could be beneficial in the treatment of oxidative stress-related diseases. Further research is needed to validate these findings and to explore the full therapeutic potential of this compound.

Another area of interest is the potential application of 4-(tert-butoxy)carbonyl-3-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid in the treatment of neurodegenerative disorders. The ability of 1,4-benzoxazine derivatives to cross the blood-brain barrier and interact with central nervous system targets makes them promising candidates for drug development in this field. Ongoing studies are focused on elucidating the mechanisms of action of this compound in neuronal cells.

The pharmacokinetic profile of 4-(tert-butoxy)carbonyl-3-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid is an important consideration for its therapeutic use. Research into its absorption, distribution, metabolism, and excretion (ADME) properties is ongoing. Understanding these parameters will help in optimizing the dosing regimen and minimizing potential side effects.

Recent advances in computational chemistry have provided valuable insights into the structure-activity relationships (SAR) of 4-(tert-butoxy)carbonyl-3-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid. Molecular modeling studies have identified key interactions between this compound and its biological targets, which can guide the design of more potent derivatives. These findings are critical for the rational development of new drugs based on this scaffold.

The potential of 4-(tert-butoxy)carbonyl-3-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid in pharmaceutical applications is underscored by its structural features and the growing body of research on 1,4-benzoxazine derivatives. As the field of medicinal chemistry continues to evolve, compounds like this one may play a pivotal role in the discovery of novel therapeutics for a wide range of diseases.